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Crude Oil Using Ultrasound-Assisted Solid-
Phase Extraction and GC-MS

Abstract

This application note presents a robust and validated method for the quantification of 2-
methylanthracene, a key polycyclic aromatic hydrocarbon (PAH), in complex crude oil
matrices. The protocol employs an efficient ultrasound-assisted extraction (UAE) followed by a
selective solid-phase extraction (SPE) cleanup to isolate the analyte from interfering
hydrocarbons. Final determination is performed by Gas Chromatography-Mass Spectrometry
(GC-MS) operating in Selected lon Monitoring (SIM) mode, ensuring high sensitivity and
selectivity. This method is designed for researchers in environmental monitoring, geochemistry,
and petroleum analysis, providing reliable data for source rock correlation, environmental
impact assessment, and quality control of petroleum products.
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Introduction & Significance

Polycyclic Aromatic Hydrocarbons (PAHS) are a class of organic compounds that are
ubiquitous environmental contaminants, with many classified as carcinogenic or mutagenic.[1]
[2] 2-Methylanthracene (CAS: 613-12-7) is a tricyclic PAH and a component of fossil fuels like
crude oil.[3] Its quantification is critical for several reasons:

o Geochemical Fingerprinting: The relative abundance of specific PAHs and their alkylated
homologues, including 2-methylanthracene, serves as a "chemical fossil" or biomarker. This
data is invaluable for oil-to-source rock correlation studies and for understanding the thermal
maturity of petroleum reservoirs.[4]

o Environmental Monitoring: Crude oil spills release PAHs into the environment. Accurate
measurement of compounds like 2-methylanthracene helps in assessing the extent of
contamination and the effectiveness of remediation efforts.

e Regulatory Compliance: Many jurisdictions have regulations limiting the concentration of
specific PAHs in various products and environmental samples.

The primary analytical challenge lies in the immense complexity of the crude oil matrix, which
contains thousands of aliphatic and aromatic hydrocarbons that can interfere with the analysis.
[5][6] Therefore, a highly selective sample preparation procedure is paramount to isolate the
PAHs of interest before instrumental analysis.[7] This protocol combines the efficiency of
ultrasonic extraction with the selectivity of solid-phase extraction to overcome these matrix
effects.

Principle of the Method

The analytical strategy is based on a multi-stage process designed for optimal recovery and
accuracy.

o Ultrasound-Assisted Extraction (UAE): The crude oil sample, diluted in a suitable organic
solvent, is subjected to ultrasonic waves. This process creates acoustic cavitation, where the
formation and collapse of microscopic bubbles generate localized high pressure and
temperature, enhancing the mass transfer of target analytes from the complex oil matrix into
the solvent.[8][9] UAE is significantly faster and often more efficient than traditional extraction
methods.[9]
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» Solid-Phase Extraction (SPE) Cleanup: The extract from the UAE step is passed through an
SPE cartridge. SPE is a form of liquid chromatography that separates compounds based on
their physical and chemical properties.[10][11] In this method, a silica-based sorbent is used
to retain polar compounds and larger molecules while allowing the less polar PAH fraction,
including 2-methylanthracene, to be selectively eluted. This step is crucial for removing
matrix interferences that could otherwise compromise the chromatographic analysis.[12][13]

e Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The cleaned extract is injected
into a GC-MS system. The gas chromatograph separates the components of the mixture
based on their boiling points and affinity for the capillary column.[14] As each compound
elutes from the column, it enters the mass spectrometer, which ionizes the molecules
(typically via electron impact) and separates the resulting fragments based on their mass-to-
charge ratio (m/z).[4] For quantitative analysis, the MS is operated in Selected lon Monitoring
(SIM) mode, where it only monitors for specific ions characteristic of 2-methylanthracene,
dramatically increasing sensitivity and filtering out background noise.[14]

Experimental Workflow Diagram

The complete analytical workflow is depicted below, from initial sample handling to final data
acquisition.
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Figure 1. Analytical Workflow
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Caption: Figure 1. Complete workflow for 2-methylanthracene analysis.
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Detailed Protocols

Materials and Reagents
e Crude Oil Sample

» Standards:
o 2-Methylanthracene certified standard (=97% purity).[15]
o Internal Standard (I1S): Phenanthrene-d10 certified standard.

o Surrogate Standard: Naphthalene-d8, Acenaphthene-d10, Chrysene-d12, Perylene-d12.
[14]

e Solvents (Pesticide or HPLC Grade):
o n-Hexane
o Dichloromethane (DCM)
o Acetone
e SPE Cartridges: 500 mg, 3 mL Silica gel cartridges.

e Glassware: Calibrated volumetric flasks, pipettes, autosampler vials with PTFE-lined caps,
beaker, graduated cylinders.

e Equipment:
o Analytical balance (4-decimal place)

Ultrasonic bath

[¢]

[e]

Nitrogen evaporator or rotary evaporator

Vortex mixer

o

[¢]

GC-MS system with autosampler
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Standard Preparation

e Stock Solutions (1000 pug/mL): Accurately weigh ~10 mg of 2-methylanthracene and
Phenanthrene-d10 into separate 10 mL volumetric flasks. Dissolve and bring to volume with
acetone. Store at 4°C in amber vials.

 Intermediate Solutions (10 pg/mL): Prepare an intermediate solution by diluting the stock
solutions in acetone.

» Calibration Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.0,
5.0 ug/mL) in n-hexane. Each standard must contain the internal standard (Phenanthrene-
d10) at a constant concentration (e.g., 1.0 pg/mL).[14]

Sample Preparation Protocol

» Homogenization & Weighing: Vigorously shake the crude oil sample to ensure homogeneity.
Accurately weigh approximately 100 mg of crude oil into a 20 mL glass vial.

 Dilution & Spiking: Add 10 mL of n-hexane to the vial. Spike the sample with the internal
standard (Phenanthrene-d10) to achieve a final concentration of 1 pg/mL in the extract. Also
add surrogate standards to monitor extraction efficiency.

» Ultrasound-Assisted Extraction (UAE): Cap the vial tightly and place it in an ultrasonic bath.
Sonicate for 30 minutes.[9] This step facilitates the dissolution of the oil and the transfer of
PAHSs into the solvent.

o SPE Cartridge Conditioning: Set up a silica SPE cartridge on a vacuum manifold. Condition
the cartridge by passing 5 mL of DCM followed by 5 mL of n-hexane. Do not allow the
cartridge to go dry.

o Sample Loading: Load the 10 mL hexane extract from step 3 onto the conditioned SPE
cartridge. Allow the sample to pass through the sorbent at a slow, dropwise rate (~1-2
mL/min).

» Washing (Interference Removal): After the entire sample has passed through, wash the
cartridge with 5 mL of n-hexane to elute saturates and other non-polar interferences.
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e Analyte Elution: Elute the PAH fraction, including 2-methylanthracene, from the cartridge
using 8 mL of a 70:30 (v/v) mixture of n-hexane and dichloromethane.[13] Collect the eluate
in a clean collection tube.

o Concentration: Gently evaporate the eluate to a final volume of approximately 0.5 mL under
a stream of nitrogen at room temperature. Reconstitute the final volume to exactly 1.0 mL
with n-hexane.

o Final Extract: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Protocol

The following parameters provide a validated starting point and may be optimized for specific

instruments.

GC Parameter

Setting

Instrument

Gas Chromatograph with Mass Spectrometer

Injection Port

Splitless mode, 280°C

Injection Volume 1L

Carrier Gas Helium, constant flow at 1.0 mL/min
HP-5MS (or equivalent), 30 m x 0.25 mm ID,

Column

0.25 pm film thickness[14]

Oven Program

Initial 70°C, hold 2 min; ramp 20°C/min to
150°C; ramp 10°C/min to 300°C, hold 10 min

MS Parameter

Setting

lonization Mode

Electron Impact (El), 70 eV

Source Temperature

230°C

Transfer Line

280°C

Acquisition Mode

Selected lon Monitoring (SIM)
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SIM lon Selection: The selection of appropriate ions is critical for selectivity. Based on NIST
library data, the following ions should be monitored.[16][17][18]

Compound Role Quantifier lon (m/z) Qualifier lon(s) (m/z)
2-Methylanthracene Target Analyte 192.1 191.1, 189.1
Phenanthrene-d10 Internal Standard 188.1 160.1

Data Analysis and Quality Control
Quantification

A five-point calibration curve is generated by plotting the response factor (ratio of analyte peak
area to internal standard peak area) against the concentration of the analyte. The concentration
of 2-methylanthracene in the sample is calculated using the response factor from the sample
analysis and the linear regression equation from the calibration curve.

Method Validation and QC

To ensure the trustworthiness of the results, the method must be validated and subject to
routine quality control.[19][20]

Linearity: The calibration curve should have a coefficient of determination (R?) of = 0.995.

 Limit of Detection (LOD) & Quantification (LOQ): Determined based on the signal-to-noise
ratio (S/N) of low-level standards (typically S/N of 3 for LOD and 10 for LOQ).[2][7]

e Accuracy & Precision: Determined by analyzing spiked crude oil samples (matrix spikes) at
multiple concentrations. Recoveries should be within 70-130% with a relative standard
deviation (RSD) of <15%.

¢ Quality Control: Each analytical batch should include a method blank (to check for
contamination), a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate
(MS/MSD) pair.

Sample Data Presentation
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Table 1: Calibration Data for 2-Methylanthracene

Concentration Response
Standard Level Analyte Area IS Area
(ng/mL) Factor
1 0.05 15,480 305,100 0.051
2 0.10 31,250 308,500 0.101
3 0.50 155,900 306,200 0.509
4 1.00 310,500 304,800 1.019
5 2.00 625,400 307,100 2.036

|R2||]]0.9998 |

Table 2: Analysis Results for a Spiked Crude Oil Sample

Spiked Measured
Recovery RSD (%)
Sample ID Analyte Conc. Conc.
(%) (n=3)
(nalg) (nalg)

| Crude Oil A | 2-Methylanthracene | 10.0 | 9.45| 94.5% | 5.8% |

Conclusion

The described method provides a comprehensive and reliable protocol for the quantification of
2-methylanthracene in crude oil. The combination of ultrasound-assisted extraction and
targeted SPE cleanup effectively mitigates the severe matrix effects inherent in petroleum
samples. The use of GC-MS in SIM mode with an internal standard ensures the high degree of
sensitivity, selectivity, and accuracy required for both research and routine monitoring
applications. Adherence to the outlined validation and quality control procedures will ensure the
generation of defensible and high-quality data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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